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Compound of Interest

Compound Name:
Sodium 2-methyl-2-

propanethiolate

CAS No.: 29364-29-2

Cat. No.: B2364661

Get Quote

CAS Number: 29364-29-2

Synonyms: Sodium tert-butanethiolate, 2-Methyl-2-propanethiol sodium salt, t-Butanethiol

sodium salt

This technical guide provides an in-depth overview of Sodium 2-methyl-2-propanethiolate, a

versatile organosulfur compound widely utilized by researchers, scientists, and drug

development professionals. This document covers its chemical structure, properties, synthesis,

and key applications, with a focus on providing practical experimental details.

Chemical Structure and Properties
Sodium 2-methyl-2-propanethiolate is the sodium salt of 2-methyl-2-propanethiol. The

presence of a bulky tert-butyl group significantly influences its reactivity and steric hindrance in

chemical reactions.

Molecular Formula: C₄H₉NaS
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Molecular Weight: 112.17 g/mol

Appearance: Typically a white to off-white crystalline solid.

The chemical structure of Sodium 2-methyl-2-propanethiolate is characterized by an ionic

bond between the sodium cation (Na⁺) and the 2-methyl-2-propanethiolate anion.

Physicochemical and Spectroscopic Data
Property Value Reference

CAS Number 29364-29-2 N/A

Molecular Formula C₄H₉NaS N/A

Molecular Weight 112.17 g/mol N/A

Appearance
White to off-white crystalline

solid
N/A

Solubility
Soluble in water and polar

organic solvents.
N/A

Linear Formula (CH₃)₃CSNa [1][2]

SMILES [Na+].CC(C)(C)[S-] N/A

Synthesis of Sodium 2-methyl-2-propanethiolate
Sodium 2-methyl-2-propanethiolate is typically synthesized through the deprotonation of 2-

methyl-2-propanethiol using a strong base. Two common methods are the reaction with sodium

metal or with sodium hydroxide.

Experimental Protocol: Synthesis via Reaction with
Sodium Hydroxide
This protocol describes the preparation of Sodium 2-methyl-2-propanethiolate from 2-methyl-

2-propanethiol and sodium hydroxide.

Materials:
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2-methyl-2-propanethiol

Sodium hydroxide (NaOH)

Deionized water

Round-bottom flask equipped with a magnetic stirrer and a dropping funnel

Argon or Nitrogen gas supply for inert atmosphere

Procedure:

In a 500 mL three-necked round-bottomed flask equipped with a dropping funnel, a

mechanical stirrer, and a gas inlet, dissolve 40 g (1.0 mole) of sodium hydroxide in 100 mL of

water.[3]

Establish an inert atmosphere by purging the flask with argon or nitrogen.[3]

With rapid stirring at room temperature, add 90 g (1.0 mole) of 2-butanethiol dropwise over a

2-hour period.[3] Note: While the reference uses 2-butanethiol, this procedure can be

adapted for 2-methyl-2-propanethiol, with molar equivalents adjusted accordingly.

Towards the end of the addition, the thiolate solution may become very viscous. If so, it can

be diluted with 30 mL of water.[3]

After the addition is complete, the resulting solution of sodium 2-methyl-2-propanethiolate
can be used directly for subsequent reactions or the solvent can be removed under reduced

pressure to isolate the solid salt.

2-Methyl-2-propanethiol
((CH₃)₃CSH)

Sodium 2-methyl-2-propanethiolate
((CH₃)₃CSNa)

Deprotonation

Sodium Hydroxide
(NaOH)

Water
(H₂O)
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Diagram 1: Synthesis of Sodium 2-methyl-2-propanethiolate.

Applications in Organic Synthesis
Sodium 2-methyl-2-propanethiolate is a potent nucleophile and a strong base, making it a

valuable reagent in various organic transformations. Its primary application is in nucleophilic

substitution and demethylation reactions.

Key Application: Demethylation of Aryl Methyl Ethers
A significant application of sodium thiolates, including Sodium 2-methyl-2-propanethiolate, is

the cleavage of aryl methyl ethers to the corresponding phenols. This reaction is particularly

useful in the synthesis of complex natural products and pharmaceutical agents where a methyl

ether serves as a protecting group for a hydroxyl functionality. Often, the sodium thiolate is

generated in situ to avoid handling the odorous thiol.[1][2][4]

Experimental Protocol: In-situ Generation for
Demethylation
This protocol outlines a general procedure for the demethylation of an aryl methyl ether using a

thiol and sodium hydroxide, which generates the sodium thiolate in the reaction mixture.

Materials:

Aryl methyl ether substrate

Dodecanethiol (as a less odorous alternative to 2-methyl-2-propanethiol)

Sodium hydroxide (NaOH)

N-methylpyrrolidinone (NMP) as solvent

Reaction vessel suitable for heating

Procedure:

To a solution of the aryl methyl ether (1 equivalent) in NMP, add dodecanethiol (3

equivalents) and powdered sodium hydroxide (2 equivalents).
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Heat the reaction mixture to 130 °C and monitor the progress of the reaction by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by adding water and acidify with a suitable acid (e.g., 1M HCl) to

protonate the resulting phenoxide.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography to afford the desired phenol.

Nucleophilic Substitution (SNAr)

Acidic Workup

Aryl Methyl Ether
(Ar-OCH₃)

Sodium Aryl Phenoxide
(Ar-ONa)

Attack by Thiolate

Sodium 2-methyl-2-propanethiolate
((CH₃)₃CSNa)

tert-Butyl Methyl Thioether
((CH₃)₃CSCH₃)

Aryl Phenol
(Ar-OH)

Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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